![molecular formula C17H27NO7 B14573358 2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene CAS No. 61463-76-1](/img/structure/B14573358.png)
2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene
Overview
Description
2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[1931]pentacosa-1(25),21,23-triene is a complex organic compound known for its unique structure and properties
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene typically involves multi-step organic reactions. The process often starts with simpler organic molecules that undergo a series of reactions, including cyclization, oxidation, and substitution, to form the desired compound. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the efficiency and yield of the synthesis.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize the yield and purity. The use of advanced techniques such as chromatography and crystallization can further purify the compound, making it suitable for various applications.
Chemical Reactions Analysis
Types of Reactions
2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene can undergo several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form various oxidized derivatives.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The compound can participate in substitution reactions where one or more of its atoms are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH play a significant role in determining the outcome of these reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxygenated derivatives, while substitution reactions can produce a wide range of substituted compounds with different functional groups.
Scientific Research Applications
2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene has several scientific research applications, including:
Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: It can be used in the study of biological systems and as a probe to investigate biochemical pathways.
Industry: It is used in the production of advanced materials and as a catalyst in industrial processes.
Mechanism of Action
The mechanism by which 2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene exerts its effects involves its interaction with specific molecular targets and pathways. The compound’s multiple oxygen and nitrogen atoms allow it to form hydrogen bonds and coordinate with metal ions, influencing various biochemical and chemical processes. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to its observed effects.
Comparison with Similar Compounds
Similar Compounds
- 2,5,8,11,14,17,20-Heptaoxa-21-silatricosane
- 20,20-Diethoxy-2,5,8,11,14,17,21-heptaoxa-20-silatricosane
- 2,2-Dimethyl-4-oxo-3,8,11,14,17,20,23-heptaoxa-5-azapentacosan-25-oic acid
Uniqueness
Compared to these similar compounds, 2,5,8,11,14,17,20-Heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene stands out due to its unique bicyclic structure and the presence of multiple oxygen and nitrogen atoms. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.
Properties
CAS No. |
61463-76-1 |
|---|---|
Molecular Formula |
C17H27NO7 |
Molecular Weight |
357.4 g/mol |
IUPAC Name |
2,5,8,11,14,17,20-heptaoxa-25-azabicyclo[19.3.1]pentacosa-1(25),21,23-triene |
InChI |
InChI=1S/C17H27NO7/c1-2-16-18-17(3-1)25-15-13-23-11-9-21-7-5-19-4-6-20-8-10-22-12-14-24-16/h1-3H,4-15H2 |
InChI Key |
WJJFQNBCHWSLQI-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCOCCOC2=NC(=CC=C2)OCCOCCOCCO1 |
Origin of Product |
United States |
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